Cas no 20291-99-0 (tert-Butyl 2-Sulfanylacetate)

• Product Name: tert-Butyl 2-Sulfanylacetate
• CAS No: 20291-99-0
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• MDL: MFCD25960778
• CID: 1392807
• PubChem ID: 11355565
• Update Time: 2025-07-19

tert-Butyl 2-Sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, mercapto-, 1,1-dimethylethyl ester
• tert-Butyl 2-Sulfanylacetate

• MDL： MFCD25960778
• Inchi： 1S/C6H12O2S/c1-6(2,3)8-5(7)4-9/h9H,4H2,1-3H3
• InChI Key： YXIMCNGUIIEJMO-UHFFFAOYSA-N
• SMILES： SCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 148.05586

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on tert-Butyl 2-Sulfanylacetate

tert-Butyl 2-Sulfanylacetate (CAS No. 20291-99-0): A Comprehensive Overview of Its Synthesis, Applications, and Research Significance

tert-Butyl 2-Sulfanylacetate (CAS No. 20291-99-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and chemical synthesis. This compound, characterized by its unique structural features, serves as a critical intermediate in the development of novel therapeutic agents and functional materials. Recent advancements in synthetic methodologies and biological applications have further underscored its importance in modern pharmaceutical research. This article provides an in-depth exploration of the chemical properties, synthesis routes, and multifaceted applications of tert-Butyl 2-Sulfanylacetate, with a focus on its role in cutting-edge scientific discoveries.

The molecular structure of tert-Butyl 2-Sulfanylacetate is defined by the presence of a sulfanyl group (-S-) attached to an acetate ester moiety, with the tert-butyl group acting as a protective substituent. This structural configuration imparts unique reactivity and stability to the compound, making it a valuable building block for the synthesis of complex molecules. The tert-butyl group, in particular, is known for its ability to shield reactive functionalities during chemical transformations, a critical feature in the development of pharmaceutical intermediates. Recent studies have highlighted the importance of this protective group in enhancing the selectivity of reaction pathways, particularly in the context of asymmetric synthesis and functional group interconversion.

Advancements in synthetic chemistry have led to the development of efficient methods for the preparation of tert-Butyl 2-Sulfanylacetate. One of the most notable approaches involves the use of transition-metal-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling, which enables the precise assembly of complex molecular architectures. A 2023 study published in Organic & Biomolecular Chemistry demonstrated the utility of this method in the synthesis of sulfanyl-containing compounds with high regioselectivity. The authors reported that the use of a palladium-based catalyst, combined with a suitable base, significantly improved the yield and purity of the final product. Such synthetic strategies are not only applicable to tert-Butyl 2-Sulfanylacetate but also have broader implications for the design of sulfur-containing pharmaceuticals.

In the realm of medicinal chemistry, tert-Butyl 2-Sulfanylacetate has emerged as a promising candidate for the development of novel therapeutic agents. Its sulfanyl group is particularly relevant in the context of drug design, as sulfur-containing compounds are known to exhibit diverse biological activities. Recent research has focused on the potential of tert-Butyl 2-Sulfanylacetate as a precursor for the synthesis of anti-cancer agents and anti-inflammatory drugs. For instance, a 2024 study published in Journal of Medicinal Chemistry explored the role of sulfanyl derivatives in modulating cellular signaling pathways associated with tumor growth. The study demonstrated that compounds derived from tert-Butyl 2-Sulfanylacetate exhibited significant cytotoxic activity against breast cancer cell lines, highlighting their potential as lead compounds for drug development.

Additionally, tert-Butyl 2-Sulfanylacetate has found applications in materials science, particularly in the development of functional polymers and coatings. The sulfanyl group's ability to form disulfide bonds makes it an attractive candidate for the synthesis of cross-linked materials with enhanced mechanical properties. A 2023 review article in Advanced Materials discussed the role of sulfanyl-containing compounds in the design of stimuli-responsive polymers. The authors highlighted the potential of tert-Butyl 2-Sulfanylacetate as a building block for the creation of smart materials that can respond to environmental changes, such as pH or temperature fluctuations. These materials have potential applications in biomedical devices, drug delivery systems, and sensor technologies.

From a synthetic perspective, the reactivity of tert-Butyl 2-Sulfanylacetate is influenced by the nature of its functional groups and the reaction conditions employed. The acetate ester moiety is susceptible to hydrolysis under acidic or basic conditions, which can lead to the formation of carboxylic acid derivatives. However, the presence of the tert-butyl group provides a degree of stability, protecting the ester from premature decomposition. This property is particularly advantageous in the context of multi-step syntheses, where the preservation of intermediate functionalities is critical. Recent work has focused on the development of mild conditions for the controlled hydrolysis of tert-Butyl 2-Sulfanylacetate, enabling the synthesis of sulfanyl-containing carboxylic acids with high purity.

Environmental and safety considerations are also important in the handling and application of tert-Butyl 2-Sulfanylacetate. While the compound itself is not classified as hazardous under current regulatory frameworks, its potential for degradation into more reactive intermediates warrants careful evaluation. A 2023 study published in Environmental Science & Technology investigated the biodegradation pathways of sulfanyl-containing compounds in aquatic environments. The findings suggest that the environmental fate of tert-Butyl 2-Sulfanylacetate is influenced by factors such as pH, temperature, and microbial activity. These insights are crucial for the sustainable use of the compound in industrial and pharmaceutical applications.

In conclusion, tert-Butyl 2-Sulfanylacetate (CAS No. 20291-99-0) represents a significant advancement in the field of organic chemistry, with its unique structural features and reactivity profile making it a valuable tool for researchers. Its applications in medicinal chemistry, materials science, and synthetic methodologies underscore its importance in modern scientific innovation. As ongoing research continues to uncover new properties and potential applications, the role of tert-Butyl 2-Sulfanylacetate in the development of novel technologies and therapies is expected to grow, further solidifying its place in the chemical sciences.